Cas no 606107-27-1 (Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI))
606107-27-1 structure
Product Name:Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI)
CAS No:606107-27-1
MF:C16H21N3O2S2
MW:351.486840963364
CID:952727
PubChem ID:3217084
Update Time:2025-04-19
Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI)
- AKOS000766150
- DB-284604
- ACETAMIDE, 2-[[7-(1,1-DIMETHYLETHYL)-1,4,5,6,7,8-HEXAHYDRO-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL]THIO]-
- 606107-27-1
- SR-01000329017-1
- SR-01000329017
- ACETAMIDE,2-[[7-(TERT-BUTYL)-1,4,5,6,7,8-HEXAHYDRO-4-OXO[1]BENZOTHIENO[2,3-D]PYRIMIDIN-2-YL]THIO]-
-
- Inchi: 1S/C16H21N3O2S2/c1-16(2,3)8-4-5-9-10(6-8)23-14-12(9)13(21)18-15(19-14)22-7-11(17)20/h8H,4-7H2,1-3H3,(H2,17,20)(H,18,19,21)
- InChI Key: QBZLXBUJNLZLGQ-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(=N2)SCC(N)=O)=O)C2=C1CC(CC2)C(C)(C)C
Computed Properties
- Exact Mass: 351.108
- Monoisotopic Mass: 351.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 138Ų
Acetamide, 2-[[7-(1,1-dimethylethyl)-1,4,5,6,7,8-hexahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-2-yl]thio]- (9CI) Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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